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Compound of Interest

Compound Name: DL-PROLINE (15N)

Cat. No.: B1579754

Get Quote

Executive Summary: Immediate Action Plan
DL-Proline (15N) is a stable isotope-labeled compound.[1] It is NOT radioactive. Do not

dispose of this material in radioactive waste streams. Doing so incurs unnecessary costs and

regulatory burdens.

Primary Disposal Path: Non-Hazardous Chemical Waste (unless contaminated with other

hazardous substances).

Drain Disposal: Generally discouraged for pure chemicals but permissible for trace aqueous

residues if local EHS regulations allow.

RCRA Status: Not listed (Non-regulated).

Part 1: Chemical Identity & Hazard Assessment[2]
Before initiating disposal, you must validate the material's specific properties to ensure

compatibility with your facility's waste stream.[2][3]
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Property Data Relevance to Disposal

Chemical Name
DL-Proline (

N)

Nitrogen-15 is a stable isotope.

[1][4][5][6]

CAS Number Unlabeled: 147-85-3
Use unlabeled CAS for general

chemical inventory lookup.

Radioactivity NONE
CRITICAL: Does not trigger

NRC/radioactive protocols.

Physical State White Crystalline Powder
Solid waste protocols apply

unless in solution.

Water Solubility High (~1600 g/L)
Suitable for aqueous waste

streams if dissolved.

pH (10% soln) 5.0 – 7.0

Neutral; unlikely to require

neutralization before

consolidation.

RCRA Code None
Not a P-list or U-list hazardous

waste.

Part 2: Strategic Pre-Disposal Protocol (The Self-
Validating System)
As a Senior Scientist, I advise against "blind disposal." Use this causality-based logic to

determine the correct stream. This prevents the common error of classifying expensive stable

isotopes as radioactive waste.

1. The Isotope Verification Check
Mechanism: Check the label for "Ci" (Curie) or "Bq" (Becquerel) units.

Logic: DL-Proline (15N) labels list enrichment (e.g., "98 atom % 15N"). They do not list

activity.
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Result: If no activity units are present, the material is Chemical Waste, not Radioactive

Waste.

2. The Matrix Compatibility Check
Mechanism: Identify the solvent if the proline is in solution.

Logic: The solvent usually dictates the hazard class, not the amino acid.

Scenario A (Water): Low hazard.[7]

Scenario B (Methanol/Acetonitrile): Flammable/Organic hazard.[6]

Result: Segregate based on the solvent's properties (Halogenated vs. Non-Halogenated).

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Powder)
Use this for expired shelf stock or spilled solids.

Containment: Sweep or scoop material into a screw-top high-density polyethylene (HDPE)

jar.

Labeling: Apply a standard "Non-Hazardous Chemical Waste" label.

Note: Explicitly write "DL-Proline (15N) - Stable Isotope" to prevent confusion by waste

handlers.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) even though proline is

stable; organic solids should remain separate to prevent unpredictable exothermic reactions

in bulk waste.

Hand-off: Submit to your facility’s Chemical Waste Management team.

Workflow B: Aqueous Solution (Buffer/Media)
Use this for cell culture media or leftover buffers containing 15N-Proline.

pH Verification: Dip a pH strip. Ensure pH is between 5 and 9.
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Volume Assessment:

Trace (<1% concentration): If your local EHS permits, this may often be flushed down the

sanitary sewer with copious water (verify local permits first).

Bulk (>1% or >1 Liter): Collect in a carboy labeled "Aqueous Waste - Non-Hazardous."

Biologic Deactivation: If the proline was used in cell culture, add bleach (10% final vol) to

deactivate biologicals before disposal. Label as "Deactivated Biological Waste."

Workflow C: Organic Solvent Solution
Use this for HPLC waste or synthesis mother liquors.

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated

(e.g., Methanol).

Consolidation: Pour into the respective solvent waste drum.

Record Keeping: Log "Trace DL-Proline" on the drum accumulation log. The 15N isotope

requires no special notation on the drum manifest.

Part 4: Decision Logic Visualization
The following diagram illustrates the decision process for disposing of DL-Proline (15N),
ensuring you avoid the costly mistake of radioactive classification.
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Waste Generation:
DL-Proline (15N)
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Figure 1: Decision tree for DL-Proline (15N) disposal. Note the absence of "Radioactive

Waste" paths, as 15N is a stable isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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